Cas no 1214351-47-9 (Ethyl 5-bromo-2-hydroxyisonicotinate)

• Product Name: Ethyl 5-bromo-2-hydroxyisonicotinate
• CAS No: 1214351-47-9
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 5692108
• PubChem ID: 46311480
• Update Time: 2023-10-13

Ethyl 5-bromo-2-hydroxyisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl5-bromo-2-hydroxyisonicotinate
• 1214351-47-9
• Ethyl 5-bromo-2-hydroxyisonicotinate

• Inchi： 1S/C8H8BrNO3/c1-2-13-8(12)5-3-7(11)10-4-6(5)9/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： FHDAEZXJHNGLMV-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C=C1C(=O)OCC)=O

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4Ų